Methyl-3-nitro-thieno[2,3-c]pyridine

• Molecular Formula: C8H6N2O2S
• Molecular Weight: 194.21 g/mol
• IUPAC Name: 2-methyl-3-nitrothieno[2,3-c]pyridine
• InChI: InChI=1S/C8H6N2O2S/c1-5-8(10(11)12)6-2-3-9-4-7(6)13-5/h2-4H,1H3
• InChI Key: LPEDCYDPGSSUBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(S1)C=NC=C2)[N+](=O)[O-]

Description

Methyl-3-nitro-thieno[2,3-c]pyridine is a useful research compound. Its molecular formula is C8H6N2O2S and its molecular weight is 194.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Methyl-thieno[2,3-c]pyridine (5.51 g, 36.9 mmol) was dissolved in concentrated H2SO4 (20 mL) at 0° C. Concentrated HNO3 (11.6 mL) was added dropwise over 15 min, followed by warming to RT. Stirred for 18 h at RT. The solution was poured over ice and adjusted pH to 7 with 50% NaOH/H2O and sat NaHCO3 solution. The solution was extracted with portions of CH2Cl2 (3×100 mL), dried (MgSO4) and condensed to yield the title compound as a bright yellow solid (3.27 g, 46%).